Cas no 1522550-67-9 (4-(Propan-2-yl)oxane-4-carbaldehyde)

4-(Propan-2-yl)oxane-4-carbaldehyde structure

1522550-67-9 structure

Product Name:4-(Propan-2-yl)oxane-4-carbaldehyde

CAS No:1522550-67-9

MF:C₉H₁₆O₂

MW:156.222143173218

CID:5698086

PubChem ID:83694678

Update Time:2023-10-14

4-(Propan-2-yl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-1623381
- Z1813112044
- 1522550-67-9
- 4-(PROPAN-2-YL)OXANE-4-CARBALDEHYDE
- 2H-Pyran-4-carboxaldehyde, tetrahydro-4-(1-methylethyl)-
- 4-(Propan-2-yl)oxane-4-carbaldehyde
- Inchi： 1S/C9H16O2/c1-8(2)9(7-10)3-5-11-6-4-9/h7-8H,3-6H2,1-2H3
- InChI Key： IHDMVHNHXUWILJ-UHFFFAOYSA-N
- SMILES： O1CCC(C=O)(CC1)C(C)C

Computed Properties

Exact Mass: 156.115029749g/mol
Monoisotopic Mass: 156.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.010±0.06 g/cm3(Predicted)
Boiling Point: 214.4±33.0 °C(Predicted)

4-(Propan-2-yl)oxane-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1623381-0.05g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	0.05g	$229.0	2023-06-04
Enamine	EN300-1623381-0.1g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	0.1g	$342.0	2023-06-04
Enamine	EN300-1623381-0.25g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	0.25g	$487.0	2023-06-04
Enamine	EN300-1623381-0.5g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	0.5g	$768.0	2023-06-04
Enamine	EN300-1623381-1.0g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	1g	$986.0	2023-06-04
Enamine	EN300-1623381-2.5g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	2.5g	$1931.0	2023-06-04
Enamine	EN300-1623381-5.0g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	5g	$2858.0	2023-06-04
Enamine	EN300-1623381-10.0g	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	10g	$4236.0	2023-06-04
1PlusChem	1P0290R4-50mg	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	50mg	$335.00	2024-06-20
1PlusChem	1P0290R4-100mg	4-(propan-2-yl)oxane-4-carbaldehyde	1522550-67-9	95%	100mg	$485.00	2024-06-20

4-(Propan-2-yl)oxane-4-carbaldehyde Related Literature

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2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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